Cas no 52062-92-7 (4-(2-BROMOETHYL)BENZOIC ACID)

• Product Name: 4-(2-BROMOETHYL)BENZOIC ACID
• CAS No: 52062-92-7
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD00016541
• CID: 374861
• PubChem ID: 87564828
• Update Time: 2025-11-02

4-(2-BROMOETHYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(2-BROMOETHYL)BENZOIC ACID
• 4-(Bromoethyl)benzoic acid
• Benzoic acid,4-(2-bromoethyl)-

• MDL： MFCD00016541
• Inchi： 1S/C9H9BrO2/c10-6-5-7-1-3-8(4-2-7)9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： BKMRWJWLBHHGCF-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(C(=O)O)=CC=1
• BRN： 2084042

Computed Properties

• Exact Mass: 227.97900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 209-215°C
• PSA: 37.30000
• LogP: 2.32220
• Solubility: Not determined

4-(2-BROMOETHYL)BENZOIC ACID Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(2-BROMOETHYL)BENZOIC ACID

Chemical Profile of 4-(2-BROMOETHYL)BENZOIC ACID (CAS No: 52062-92-7)

4-(2-BROMOETHYL)BENZOIC ACID, identified by its Chemical Abstracts Service (CAS) number 52062-92-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features a bromoethyl substituent at the para position, which imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry. The structural motif combines the aromatic stability of the benzoic acid core with the electrophilic nature of the bromoethyl group, facilitating diverse chemical transformations.

The utility of 4-(2-BROMOETHYL)BENZOIC ACID spans multiple domains, particularly in medicinal chemistry and materials science. Its molecular framework allows for facile functionalization, enabling the synthesis of complex molecules with potential biological activity. Researchers have leveraged this compound to develop novel pharmacophores targeting various therapeutic pathways.

In recent years, 4-(2-BROMOETHYL)BENZOIC ACID has garnered attention for its role in the development of small-molecule inhibitors. Specifically, studies have explored its derivatives as modulators of enzyme activity, particularly those involving protein-protein interactions. The bromoethyl moiety serves as a handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many drugs.

One notable application lies in its use as a precursor for bioactive molecules targeting neurological disorders. Researchers have synthesized analogs of 4-(2-BROMOETHYL)BENZOIC ACID that exhibit inhibitory effects on enzymes implicated in neurodegeneration. The benzoic acid moiety contributes to membrane permeability and binding affinity, while the bromoethyl group enables selective modification to enhance potency and selectivity. Preliminary in vitro studies suggest promising activity in models of Alzheimer's disease and Parkinson's disease.

The compound's reactivity also extends to polymer science, where it serves as a monomer or cross-linking agent in the synthesis of functional materials. For instance, its incorporation into polymeric matrices enhances thermal stability and mechanical properties, making it suitable for advanced coatings and adhesives. Additionally, its ability to participate in radical reactions allows for the creation of polymers with tailored degradation profiles, which is crucial in biomedical applications such as drug delivery systems.

From a synthetic chemistry perspective, 4-(2-BROMOETHYL)BENZOIC ACID exemplifies the strategic use of functional groups to drive reaction pathways. The bromine atom provides a site for electrophilic aromatic substitution or metal-catalyzed coupling, while the carboxylic acid group can be esterified or amidated to introduce further variability. This dual functionality makes it an indispensable tool in the synthetic chemist's arsenal.

Recent advances in computational chemistry have further highlighted the potential of 4-(2-BROMOETHYL)BENZOIC ACID derivatives. Molecular modeling studies predict favorable binding interactions with target proteins, guiding the design of more potent and selective inhibitors. These simulations complement experimental efforts by providing insights into molecular recognition mechanisms, thereby accelerating the drug discovery process.

The compound's versatility is also evident in its role as a building block for fluorescent probes. Functionalized derivatives emit distinct wavelengths upon binding to specific biomolecules or environmental stimuli, making them valuable tools for imaging and diagnostics. The benzoic acid core contributes to hydrophobicity and cell membrane penetration, while modifications on the bromoethyl group fine-tune solubility and binding affinity.

In conclusion,4-(2-BROMOETHYL)BENZOIC ACID (CAS No: 52062-92-7) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations and functionalization strategies, making it indispensable in drug discovery and material development. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific innovation.